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Compound of Interest

Compound Name: tert-Amylamine

Cat. No.: B128125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of

tert-Amylamine (systematic name: 2-methyl-2-butanamine). The information is curated for

researchers, scientists, and professionals in drug development who require precise and reliable

data for their work. This document summarizes key quantitative data in structured tables and

outlines the standard experimental protocols for their determination.

Core Physical and Chemical Properties
tert-Amylamine is a primary aliphatic amine that presents as a colorless to pale yellow liquid at

room temperature.[1][2] It is characterized by a distinct amine-like, fishy odor.[3][4] Its

hygroscopic nature necessitates storage under inert gas to prevent moisture absorption.[1][2]

Quantitative Physical Properties
The following tables summarize the key physical properties of tert-Amylamine, compiled from

various reliable sources.
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Property Value Conditions Citations

Molecular Formula C₅H₁₃N [1][5][6]

Molecular Weight 87.16 g/mol [6]

Boiling Point 77 °C at 1 atm [5][6][7]

Melting Point -105 °C [7][8]

Density 0.746 g/mL at 25 °C [5][6][7]

Specific Gravity 0.74 at 20/20 °C [2][9]

Refractive Index 1.3996 - 1.40 at 20 °C (n20/D) [1][5][7]

Flash Point -1 °C (30.2 °F) Closed Cup [2][5][10]

pKa 10.85 at 19 °C [7][8]

Solubility Profile
Solvent Solubility Citations

Water Soluble [2][7][8]

Acetone Soluble [2][9]

Ether Soluble [2][9]

Ethanol Soluble [2][9]

Experimental Protocols for Property Determination
The following sections detail the standard methodologies for determining the key physical

properties of liquid amines like tert-Amylamine. These protocols are based on established

standards from organizations such as ASTM International and the Organisation for Economic

Co-operation and Development (OECD).

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, the boiling point is a characteristic constant at a given
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pressure.

Methodology (Micro-Boiling Point Method):

A common and efficient method for determining the boiling point of a small liquid sample

utilizes a Thiele tube or a similar heating apparatus.[11][12][13]

Sample Preparation: A small volume (a few milliliters) of tert-Amylamine is placed into a

small test tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the bulb of the

thermometer is level with the sample. The assembly is then immersed in a heating bath (e.g.,

mineral oil in a Thiele tube).[11][13]

Heating: The heating bath is gently and uniformly heated. As the temperature rises, the air

trapped in the capillary tube will expand and be expelled, seen as a slow stream of bubbles.

Observation: As the liquid's boiling point is approached and surpassed, a rapid and

continuous stream of vapor bubbles will emerge from the capillary tube.

Measurement: The heat source is then removed. The temperature at which the bubbling

stops and the liquid is drawn into the capillary tube is recorded as the boiling point.[11][13]

This is the point where the vapor pressure of the sample equals the atmospheric pressure.

Pressure Correction: The observed boiling point should be corrected to standard pressure (1

atm or 101.3 kPa) if the determination is carried out at a different atmospheric pressure.

Density and Specific Gravity Determination
Density is the mass per unit volume of a substance, while specific gravity is the ratio of the

density of the substance to the density of a reference substance (usually water) at a specified

temperature.

Methodology (ASTM D4052 - Standard Test Method for Density, Relative Density, and API

Gravity of Liquids by Digital Density Meter):

This method is widely used for its accuracy and the small sample volume required.[14]
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Apparatus: A digital density meter, which operates based on the oscillating U-tube principle,

is used. The instrument must be calibrated with at least two reference standards (e.g., dry air

and pure water) before use.

Sample Introduction: A small, bubble-free aliquot of tert-Amylamine is introduced into the

oscillating U-tube of the density meter.[15] This can be done manually with a syringe or using

an autosampler.

Temperature Control: The temperature of the measuring cell is precisely controlled to the

desired temperature (e.g., 20 °C or 25 °C).

Measurement: The instrument measures the oscillation period of the U-tube containing the

sample. This period is directly related to the density of the sample. The instrument's software

then converts this reading into a density value.

Reporting: The density is typically reported in g/cm³ or kg/m ³ at the specified temperature.

For specific gravity, the density of the sample is divided by the density of water at the

reference temperature.

Refractive Index Determination
The refractive index of a liquid is a dimensionless number that describes how fast light travels

through the material. It is a fundamental physical property that is dependent on the temperature

and the wavelength of light.

Methodology (ASTM D1218 - Standard Test Method for Refractive Index and Refractive

Dispersion of Hydrocarbon Liquids):

This method is suitable for transparent and light-colored liquids like tert-Amylamine.[16][17]

Apparatus: An Abbe refractometer is commonly used. The instrument should be calibrated

using a standard of known refractive index.

Sample Application: A few drops of tert-Amylamine are placed on the surface of the

measuring prism of the refractometer.[18]
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Temperature Control: The prisms are temperature-controlled, typically to 20 °C, using a

circulating water bath.

Measurement: The operator looks through the eyepiece and adjusts the instrument until the

boundary line between the light and dark fields is sharp and centered on the crosshairs. The

refractive index is then read from the instrument's scale. The measurement is typically made

using the sodium D-line (589.3 nm).

Reporting: The refractive index is reported as nD followed by the temperature, for example,

n20/D.

Flash Point Determination
The flash point is the lowest temperature at which a volatile liquid can vaporize to form an

ignitable mixture in air. It is a critical safety parameter.

Methodology (Closed-Cup Method, e.g., ASTM D93 - Pensky-Martens Closed Cup Tester):

The closed-cup method is preferred for volatile liquids as it confines the vapors, generally

resulting in a lower and more conservative flash point value compared to an open-cup method.

[19][20][21]

Apparatus: A closed-cup flash point tester, which consists of a temperature-controlled cup

with a lid that has openings for an ignition source and a stirrer.

Sample Preparation: The sample cup is filled with tert-Amylamine to a specified level.

Heating: The sample is heated at a slow, constant rate while being stirred.

Ignition Test: At regular temperature intervals, the stirring is stopped, and an ignition source

(a small flame or an electric spark) is introduced into the vapor space above the liquid

through an opening in the lid.

Observation: The flash point is the lowest temperature at which the application of the ignition

source causes the vapors of the sample to ignite with a brief flash.[22]

pKa Determination
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The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) of a solution.

For an amine, it is more precisely the pKa of its conjugate acid (R-NH₃⁺), and it indicates the

amine's basicity.

Methodology (Potentiometric Titration):

Potentiometric titration is a highly accurate method for determining the pKa of amines.[23][24]

Sample Preparation: A known concentration of tert-Amylamine is dissolved in deionized

water.

Titration Setup: A calibrated pH electrode is immersed in the amine solution, which is

continuously stirred. A standardized solution of a strong acid (e.g., HCl) is used as the titrant

and is added in small, precise increments using a burette.

Data Acquisition: The pH of the solution is recorded after each addition of the titrant, allowing

the system to reach equilibrium.

Data Analysis: A titration curve is generated by plotting the measured pH versus the volume

of titrant added. The equivalence point is determined from the inflection point of the curve.

The pKa is the pH at the half-equivalence point, where half of the amine has been

protonated.[23]

Visualization of Experimental Workflow
While complex signaling pathways are not relevant to the physical properties of tert-
Amylamine, a simplified logical workflow for the determination of these properties can be

visualized. The following diagram illustrates a general sequence for characterizing a liquid

chemical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_pKa_of_Amine_and_Carboxylic_Acid_Groups_in_Amino_PEG_Linkers.pdf
https://www.mdpi.com/2673-8015/3/2/16
https://www.benchchem.com/product/b128125?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_pKa_of_Amine_and_Carboxylic_Acid_Groups_in_Amino_PEG_Linkers.pdf
https://www.benchchem.com/product/b128125?utm_src=pdf-body
https://www.benchchem.com/product/b128125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Physical Property Determination of a Liquid Chemical

Initial Assessment

Property Measurement

Data Analysis & Reporting

Obtain Liquid Sample
(e.g., tert-Amylamine)

Assess Purity
(e.g., GC, NMR)

Density
(ASTM D4052)
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(ASTM D1218)

Boiling Point
(Micro-Method)

Flash Point
(ASTM D93) Solubility Tests pKa

(Potentiometric Titration)

Analyze Data & Apply Corrections

Compile Technical Data Sheet

Click to download full resolution via product page

Caption: A simplified workflow for physical property determination.

This guide provides a foundational understanding of the physical properties of tert-
Amylamine, supported by standardized experimental methodologies. This information is

intended to aid in the safe and effective use of this compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b128125#tert-amylamine-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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